Cas no 1521955-76-9 (3-(2-Fluorobenzyl)oxypyrrolidinehydrochloride)

• Product Name: 3-(2-Fluorobenzyl)oxypyrrolidinehydrochloride
• CAS No: 1521955-76-9
• MF: C₁₂H₁₆FNO
• MW: 209.25994682312
• CID: 3047362
• PubChem ID: 14497372
• Update Time: 2025-10-28

3-(2-Fluorobenzyl)oxypyrrolidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(2-Fluorobenzyl)oxy]pyrrolidine hydrochloride
• Cyclopentanamine, 3-[(2-fluorophenyl)methoxy]-
• 127342-13-6
• 3-[(2-fluorophenyl)methoxy]pyrrolidine hydrochloride
• 3-[(2-fluorophenyl)methoxy]pyrrolidine;hydrochloride
• AKOS015849048
• (S)-3-((2-Fluorobenzyl)oxy)pyrrolidine hydrochloride
• (R)-3-((2-Fluorobenzyl)oxy)pyrrolidine hydrochloride
• 1521955-76-9
• SB48172
• 3-((2-Fluorobenzyl)oxy)pyrrolidinehydrochloride
• 3-((2-Fluorobenzyl)oxy)pyrrolidine hydrochloride
• 3-(2-Fluorobenzyl)oxypyrrolidinehydrochloride

• Inchi： 1S/C12H16FNO/c13-12-4-2-1-3-9(12)8-15-11-6-5-10(14)7-11/h1-4,10-11H,5-8,14H2
• InChI Key： YDKXMNREEMSHLF-UHFFFAOYSA-N
• SMILES： C1(N)CCC(OCC2=CC=CC=C2F)C1

Computed Properties

• Exact Mass: 231.0826200g/mol
• Monoisotopic Mass: 231.0826200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

3-(2-Fluorobenzyl)oxypyrrolidinehydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(2-Fluorobenzyl)oxypyrrolidinehydrochloride

3-(2-Fluorobenzyl)oxypyrrolidine Hydrochloride: A Comprehensive Overview

3-(2-Fluorobenzyl)oxypyrrolidine hydrochloride, identified by the CAS number 1521955-76-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a pyrrolidine ring, a five-membered cyclic secondary amine, which is substituted with a 2-fluorobenzyl group and a hydroxyl group at the 3-position. The hydrochloride salt form suggests its utility in pharmaceutical formulations where ionized forms are preferred for solubility or stability.

The synthesis of 3-(2-Fluorobenzyl)oxypyrrolidine hydrochloride typically involves multi-step organic reactions, often leveraging principles of nucleophilic substitution, condensation, or ring-closing reactions. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is crucial for pharmacological studies where stereochemistry plays a pivotal role in biological activity. The incorporation of the fluorine atom at the 2-position of the benzyl group introduces electronic effects that can modulate the compound's reactivity and bioavailability.

Recent studies have highlighted the potential of 3-(2-Fluorobenzyl)oxypyrrolidine hydrochloride as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in constructing complex scaffolds for antiviral and anticancer agents. The pyrrolidine ring, being a common motif in natural products and synthetic drugs, provides a versatile platform for further functionalization. The hydroxyl group at the 3-position allows for additional chemical modifications, such as esterification or glycosylation, expanding its utility in medicinal chemistry.

In terms of pharmacokinetics, 3-(2-Fluorobenzyl)oxypyrrolidine hydrochloride exhibits favorable properties that make it an attractive candidate for drug delivery systems. Its solubility profile and metabolic stability have been optimized through careful design, as evidenced by recent in vitro and in vivo studies. These studies suggest that the compound has potential as an intermediate in the development of drugs targeting central nervous system disorders or inflammatory conditions.

The structural versatility of 3-(2-Fluorobenzyl)oxypyrrolidine hydrochloride also lends itself to applications beyond pharmaceuticals. For example, it has been investigated as a building block in polymer chemistry, where its amine functionality can participate in polycondensation reactions to form novel materials with tailored mechanical properties. Additionally, its ability to form stable complexes with metal ions has opened avenues for its use in catalysis and sensor technologies.

In conclusion, 3-(2-Fluorobenzyl)oxypyrrolidine hydrochloride, with its unique chemical structure and diverse functional groups, represents a valuable compound with wide-ranging applications across multiple disciplines. Ongoing research continues to uncover new potentials for this compound, underscoring its importance as both a chemical entity and a tool for innovation in science and technology.